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Compound of Interest

Compound Name: Boc-Hse(Me)-OH

CAS No.: 104839-08-9

Cat. No.: B2700196

Get Quote

Executive Summary: The Oxidative Stability
Imperative
In the landscape of therapeutic peptide development, L-Methionine (Met) represents a critical

vulnerability. Its thioether side chain is highly susceptible to oxidation, forming methionine

sulfoxide (MetO) and sulfone (MetO

) during synthesis, storage, and biological transport.[1] This oxidation alters peptide
hydrophobicity, disrupts secondary structures (often inducing molten-globule states), and
compromises biological potency.

O-Methyl-L-homoserine (also known as L-Methoxinine or Mox) is the isosteric, oxidatively

stable ether analogue of Methionine. By replacing the sulfur atom with oxygen, researchers can

engineer peptides that retain the steric and electronic profile of the parent molecule while

eliminating the oxidative degradation pathway.
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This guide provides a rigorous technical framework for the synthesis, protection, and

incorporation of O-Methyl-L-homoserine into peptides, establishing a self-validating workflow

for high-fidelity drug discovery.

Chemical Foundation & Comparative Properties
To effectively utilize O-Methyl-L-homoserine, one must understand its physicochemical

relationship to Methionine and Norleucine (a common hydrophobic surrogate).

Structural Isosterism
Methoxinine replaces the

-thioether of Methionine with a

-ether.

Bond Length: The C-O bond (1.43 Å) is shorter than the C-S bond (1.82 Å), making the Mox

side chain slightly more compact.

Polarity: The oxygen atom is more electronegative, imparting a dipole moment that mimics

the electronic character of the thioether better than the purely aliphatic Norleucine (Nle).

Physicochemical Comparison Table
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Property L-Methionine (Met)
L-Methoxinine
(Mox)

L-Norleucine (Nle)

Side Chain

Atom Replacement Sulfur (S) Oxygen (O)
Methylene (

)

Oxidation

Susceptibility

High

(Sulfoxide/Sulfone)

Negligible (Stable

Ether)
None

Hydropathy Index 1.9 (Hydrophobic)
~1.5 (Mod.

Hydrophobic)

3.8 (Highly

Hydrophobic)

H-Bonding Potential Weak Acceptor Moderate Acceptor None

Utility
Native Protein

Synthesis

Oxidatively Stable

Analog
Hydrophobic Isostere

Synthesis of Fmoc-O-Methyl-L-Homoserine
Directive: The following protocol details the synthesis of the Fmoc-protected building block

required for Solid Phase Peptide Synthesis (SPPS).

Strategic Analysis
Direct methylation of Fmoc-L-Homoserine is risky due to potential esterification of the C-

terminal carboxyl group. A robust route utilizes a transient tert-butyl ester protection, which

allows selective methylation of the side-chain hydroxyl before final acidolytic deprotection to

yield the free acid.

Step-by-Step Synthesis Protocol
Reagents Required:

Starting Material:

-Fmoc-L-Homoserine

Solvents: Dichloromethane (DCM),
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-Dimethylformamide (DMF)

Reagents: tert-Butyl 2,2,2-trichloroacetimidate, Silver(I) Oxide (

), Methyl Iodide (

), Trifluoroacetic acid (TFA).

Phase 1: C-Terminal Protection
Dissolution: Dissolve

-Fmoc-L-Homoserine (10 mmol) in anhydrous DCM (50 mL).

Esterification: Add tert-butyl 2,2,2-trichloroacetimidate (20 mmol) dropwise. Stir at room

temperature for 16 hours.

Mechanism:[2][3][4][5] Acid-catalyzed addition of the carboxyl group to the imidate yields

the tert-butyl ester.

Workup: Wash with saturated

, dry over

, and concentrate. Purify via flash chromatography (Hexane/EtOAc).

Checkpoint: Verify product Fmoc-Hse-OtBu via

-NMR (Look for ~1.45 ppm

-Bu singlet).

Phase 2: Selective O-Methylation
Reaction Setup: Dissolve Fmoc-Hse-OtBu (5 mmol) in anhydrous DMF (20 mL).

Methylation: Add Silver(I) Oxide (

, 15 mmol) followed by Methyl Iodide (

, 50 mmol).
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Causality:

acts as a mild base and halogen scavenger, promoting

attack of the hydroxyl on MeI without causing racemization (a risk with strong bases like
NaH).

Execution: Stir in the dark (silver salts are photosensitive) at ambient temperature for 24-48

hours.

Workup: Filter through Celite to remove silver salts. Dilute filtrate with EtOAc, wash

extensively with water (to remove DMF) and brine.

Checkpoint: Mass Spectrometry (ESI+) should show M+H corresponding to methylated

ester.

Phase 3: Final Deprotection
Cleavage: Dissolve the methylated intermediate in a solution of TFA/DCM (1:1 v/v, 20 mL).

Stir for 2 hours.

Mechanism:[2][3][4][5] The tert-butyl ester is acid-labile and cleaves to the carboxylic acid.

The Fmoc group is stable in acid.[6] The methyl ether is stable in acid.

Isolation: Evaporate volatiles under reduced pressure. Co-evaporate with toluene (3x) to

remove residual TFA.

Final Product:

-Fmoc-

-Methyl-L-Homoserine. Recrystallize from EtOAc/Hexane.

Visualization: Synthesis Workflow

N-Fmoc-L-Homoserine
(Starting Material)

C-Term Protection
(t-Butyl ester)

t-Bu Trichloroacetimidate Fmoc-Hse-OtBu O-Methylation
(Ag2O / MeI) Fmoc-Mox-OtBu Acidolysis

(TFA / DCM)
Fmoc-O-Methyl-L-Homoserine

(Ready for SPPS)
Yield > 85%
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Click to download full resolution via product page

Figure 1: Synthetic route for generating the SPPS-compatible Fmoc-Methoxinine building

block.

Solid Phase Peptide Synthesis (SPPS) Protocol
Integrating Fmoc-Mox-OH into a peptide sequence follows standard Fmoc chemistry, but

specific attention to coupling efficiency is required due to the ether side chain's polarity.

Coupling Parameters
Resin: Rink Amide (for C-term amides) or Wang Resin (for C-term acids).

Coupling Reagents: HCTU or HATU are preferred over DCC/HOBt to ensure rapid reaction

kinetics and minimize racemization.

Base:

-Diisopropylethylamine (DiPEA).

Stoichiometry: 4 eq. Amino Acid : 3.9 eq. HCTU : 8 eq. DiPEA.

The SPPS Cycle (Self-Validating)
Fmoc Deprotection: Treat resin with 20% Piperidine in DMF (

min).

Validation: UV monitoring of the fulvene-piperidine adduct at 301 nm confirms

deprotection.

Wash: DMF (

min).

Coupling (The Critical Step):

Pre-activate Fmoc-Mox-OH with HCTU/DiPEA in DMF for 2 minutes.
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Add to resin and shake for 45-60 minutes.

Validation: Kaiser Test (Ninhydrin) must be negative (yellow) indicating no free amines

remain.

Capping (Optional but Recommended): Acetic anhydride/Lutidine to terminate unreacted

chains.

Cleavage & Isolation
Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5%

.

Note: Unlike Methionine, which requires scavengers like EDT or Thioanisole to prevent S-

alkylation, Methoxinine is chemically inert to carbocations. TIS is sufficient.

Duration: 2-3 hours at room temperature.

Precipitation: Cold Diethyl Ether.

Visualization: SPPS Integration Logic
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Resin-Peptide-NH2

1. Fmoc Removal
(20% Piperidine)

2. DMF Wash

3. Activation
(Fmoc-Mox-OH + HCTU)

4. Coupling Reaction
(Formation of Peptide Bond)

Validation Checkpoint

Kaiser Test (Colorimetric)
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Re-Couple
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Figure 2: SPPS cycle emphasizing the validation checkpoint for Methoxinine incorporation.
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Quality Control & Analytical Validation
Upon cleavage, the identity of the Methoxinine-containing peptide must be rigorously verified.

HPLC Retention Time: Methoxinine is slightly less hydrophobic than Methionine. Expect the

Mox-peptide to elute earlier than the Met-peptide counterpart on a C18 Reverse Phase

column.

Mass Spectrometry:

Calculate the exact mass shift.

Met Residue Mass: 131.04 Da.

Mox Residue Mass: 115.06 Da.

Mass: The Mox-peptide will be 15.98 Da lighter per substitution than the Met-peptide.

Note: Do not confuse this with the loss of oxygen (-16 Da); this is the replacement of S

(32) with O (16).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2700196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

